Cas no 828-45-5 (Benzene,(1-methylcyclohexyl)-)

• Product Name: Benzene,(1-methylcyclohexyl)-
• CAS No: 828-45-5
• MF: C₁₃H₁₈
• MW: 174.282023906708
• CID: 730234
• PubChem ID: 181993
• Update Time: 2025-04-19

Benzene,(1-methylcyclohexyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(1-methylcyclohexyl)-
• (1-methylcyclohexyl)benzene
• 1β-Methyl-1-phenylcyclohexane
• RATMDIXKNCIQOD-UHFFFAOYSA-N
• 1-phenyl-1-methylcyclohexane
• Benzene, (methylcyclohexyl)-
• 1-methylcyclohexylbenzene
• 30346-88-4
• NSC-54370
• DTXSID80952694
• 828-45-5
• 1-methyl-1-phenylcyclohexane
• NSC54370
• Benzene, (1-methylcyclohexyl)-

• Inchi： 1S/C13H18/c1-13(10-6-3-7-11-13)12-8-4-2-5-9-12/h2,4-5,8-9H,3,6-7,10-11H2,1H3
• InChI Key： RATMDIXKNCIQOD-UHFFFAOYSA-N
• SMILES： C1(C)(C2C=CC=CC=2)CCCCC1

Computed Properties

• Exact Mass: 174.140850574g/mol
• Monoisotopic Mass: 174.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų